Cas no 1344468-64-9 (methyl (3S)-3-amino-3-cyclopentylpropanoate)

• Product Name: methyl (3S)-3-amino-3-cyclopentylpropanoate
• CAS No: 1344468-64-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6022492
• PubChem ID: 104941134
• Update Time: 2025-06-26

methyl (3S)-3-amino-3-cyclopentylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-cyclopentylpropanoate
• Cyclopentanepropanoic acid, β-amino-, methyl ester, (βS)-
• Methyl (S)-3-amino-3-cyclopentylpropanoate
• 1344468-64-9
• EN300-1286547

• Inchi： 1S/C9H17NO2/c1-12-9(11)6-8(10)7-4-2-3-5-7/h7-8H,2-6,10H2,1H3/t8-/m0/s1
• InChI Key： DBVNXOZIQQNAJE-QMMMGPOBSA-N
• SMILES： C1([C@@H](N)CC(OC)=O)CCCC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 252.9±23.0 °C(Predicted)
• pka: 9.00±0.33(Predicted)

Additional information on methyl (3S)-3-amino-3-cyclopentylpropanoate

Introduction to Methyl (3S)-3-amino-3-cyclopentylpropanoate (CAS No. 1344468-64-9)

Methyl (3S)-3-amino-3-cyclopentylpropanoate, a compound with the chemical formula C₉H₁₇O₂N, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its (3S)-configuration, which plays a crucial role in its biological activity and interaction with biological targets. The presence of both an amino group and a cyclopentyl side chain makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The compound is identified by its unique Chemical Abstracts Service (CAS) number, 1344468-64-9, which distinguishes it from other chemical entities in databases and literature. This CAS number ensures precise identification and retrieval of information related to its properties, synthesis, and applications. The molecular structure of Methyl (3S)-3-amino-3-cyclopentylpropanoate features a chiral center at the carbon atom adjacent to the amino group, which is essential for its stereospecific interactions with biological receptors.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery and development. The (3S)-configuration of Methyl (3S)-3-amino-3-cyclopentylpropanoate makes it a valuable scaffold for designing enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The cyclopentyl group contributes to the steric hindrance and lipophilicity of the molecule, which can be tailored to optimize pharmacokinetic properties such as solubility, permeability, and metabolic stability.

One of the most compelling aspects of Methyl (3S)-3-amino-3-cyclopentylpropanoate is its potential application in the synthesis of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the development of compounds targeting various diseases, including neurological disorders and inflammatory conditions. The amino group provides a reactive site for further functionalization, allowing chemists to incorporate additional moieties that enhance binding affinity or modulate metabolic pathways.

The pharmaceutical industry has been increasingly leveraging advanced synthetic methodologies to produce complex molecules like Methyl (3S)-3-amino-3-cyclopentylpropanoate with high enantiomeric purity. Techniques such as asymmetric hydrogenation and enzymatic resolution have enabled the efficient synthesis of enantiomerically enriched intermediates, which are critical for developing next-generation drugs. These methods not only improve yield but also reduce environmental impact by minimizing waste and energy consumption.

Moreover, the structural features of Methyl (3S)-3-amino-3-cyclopentylpropanoate make it an attractive candidate for computational modeling and drug design studies. High-throughput virtual screening techniques can be employed to identify potential binding partners and assess their interaction with biological targets. This approach accelerates the drug discovery process by predicting lead compounds that are likely to exhibit desirable pharmacological properties.

In clinical research, Methyl (3S)-3-amino-3-cyclopentylpropanoate has been investigated as a component in prodrug formulations designed to enhance bioavailability or target specific tissues. The cyclopentyl group can be exploited to improve membrane permeability, while the amino group allows for conjugation with targeting ligands or prodrugs that release active pharmaceutical ingredients under physiological conditions. Such innovations hold promise for improving therapeutic outcomes in patients with chronic or acute conditions.

The synthesis of Methyl (3S)-3-amino-3-cyclopentylpropanoate also involves considerations of green chemistry principles, ensuring that processes are sustainable and environmentally friendly. Catalytic methods that minimize hazardous waste and energy-intensive steps are preferred in modern pharmaceutical manufacturing. Additionally, solvent selection plays a critical role in optimizing reaction efficiency while reducing ecological footprint.

As research continues to uncover new therapeutic applications, Methyl (3S)-3-amino-3-cyclopentylpropanoate is poised to play an increasingly important role in medicinal chemistry. Its unique structural attributes offer opportunities for innovation across multiple therapeutic areas, from oncology to neurology. By integrating cutting-edge synthetic techniques with computational drug design, scientists are paving the way for more effective and targeted treatments that meet the evolving needs of patients worldwide.

The future prospects of this compound are further enhanced by ongoing collaborations between academic institutions and pharmaceutical companies. These partnerships foster innovation by combining expertise in organic synthesis, medicinal chemistry, and biopharmaceutical development. As a result, Methyl (3S)-3-amino-3-cyclopentylpropanoate is likely to remain at the forefront of drug discovery efforts in the coming years.